1-(3-bromo-4-methoxybenzyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine

• IUPAC Name: 1-[(3-bromo-4-methoxyphenyl)methyl]-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine
• InChI: InChI=1S/C21H25BrN2O4/c1-25-18-4-3-15(9-17(18)22)12-23-5-7-24(8-6-23)13-16-10-19(26-2)21-20(11-16)27-14-28-21/h3-4,9-11H,5-8,12-14H2,1-2H3
• InChI Key: ICHNVTCDMFLTLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCN(CC2)CC3=CC4=C(C(=C3)OC)OCO4)Br
• Molecular Formula: C21H25BrN2O4
• Molecular Weight: 449.3 g/mol

Description

1-(3-bromo-4-methoxybenzyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BzBr or BZP-MMD and is known to exhibit various biochemical and physiological effects.

Scientific Research Applications

BzBr has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor properties. BzBr has also been studied for its potential use as a novel antidepressant and anxiolytic agent. Additionally, BzBr has been shown to exhibit neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative disorders.

Mechanism of Action

The exact mechanism of action of BzBr is not fully understood. However, it is believed to exert its effects through the modulation of various neurotransmitters and receptors in the brain. BzBr has been shown to interact with serotonin, dopamine, and norepinephrine receptors, which may contribute to its antidepressant and anxiolytic effects. BzBr has also been shown to inhibit the activity of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
BzBr has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects. BzBr has also been shown to increase the levels of various neurotransmitters, including serotonin, dopamine, and norepinephrine, which may contribute to its antidepressant and anxiolytic effects. BzBr has also been shown to exhibit antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

BzBr has several advantages and limitations for use in lab experiments. One of the major advantages is its potential therapeutic applications, which makes it an attractive target for drug development. BzBr is also relatively stable and can be stored for extended periods without significant degradation. However, BzBr is a complex compound that requires specialized equipment and expertise for synthesis. Additionally, BzBr is not readily available commercially, which can limit its use in lab experiments.

Future Directions

There are several future directions for the study of BzBr. One potential direction is the development of BzBr as a novel antidepressant and anxiolytic agent. Further studies are needed to elucidate the exact mechanism of action of BzBr and to determine its efficacy and safety in humans. Additionally, BzBr may have potential applications in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Further studies are needed to explore the neuroprotective effects of BzBr and its potential therapeutic applications in these disorders.
Conclusion:
In conclusion, 1-(3-bromo-4-methoxybenzyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine is a complex compound that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis of BzBr is a complex process that requires specialized equipment and expertise. BzBr has been extensively studied for its potential therapeutic applications, including its anti-inflammatory, analgesic, and anti-tumor properties. BzBr has also been studied for its potential use as a novel antidepressant and anxiolytic agent. Further studies are needed to elucidate the exact mechanism of action of BzBr and to determine its efficacy and safety in humans.

Synthesis Methods

The synthesis of BzBr involves the reaction of 1-(3-bromo-4-methoxybenzyl)piperazine with 4-(7-methoxy-1,3-benzodioxol-5-ylmethyl)chloride in the presence of a base. The resulting compound is then purified through various chromatographic techniques to obtain pure BzBr. The synthesis of BzBr is a complex process that requires specialized equipment and expertise.